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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the effect of temperature on the stability of

strontium thiosulphate. It includes troubleshooting guides, frequently asked questions

(FAQs), detailed experimental protocols, and data presentation to assist in experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the expected thermal decomposition behavior of strontium thiosulphate
pentahydrate in air?

A1: Strontium thiosulphate pentahydrate (SrS₂O₃·5H₂O) undergoes a two-stage

decomposition in the presence of air. Initially, it loses four of its five water molecules of

hydration at approximately 100°C. The complete decomposition of the anhydrous salt occurs at

around 225°C, yielding elemental sulfur (S) and strontium sulfate (SrSO₄) as the final products.

[1][2]

Q2: What are the decomposition products of strontium thiosulphate in an inert atmosphere

(e.g., nitrogen or argon)?

A2: The exact decomposition pathway of strontium thiosulphate in an inert atmosphere is not

definitively documented in readily available literature. However, based on the thermal behavior

of other metal thiosulphates and related sulfur compounds, a disproportionation reaction is

likely to occur. This would involve the formation of strontium sulfite (SrSO₃) and strontium
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sulfide (SrS). At higher temperatures, strontium sulfite may further decompose. It is important to

note that without specific experimental data, this remains a theoretical pathway.

Q3: What are the key experimental parameters to control during the thermogravimetric analysis

(TGA) of strontium thiosulphate?

A3: To obtain accurate and reproducible TGA data for strontium thiosulphate, it is crucial to

control the following parameters:

Heating Rate: A slower heating rate (e.g., 5-10°C/min) generally provides better resolution of

decomposition steps.

Atmosphere: The composition of the purge gas (e.g., air, nitrogen, argon) will significantly

influence the decomposition products. Ensure a consistent flow rate throughout the

experiment.

Sample Preparation: Use a small, uniform sample size and ensure it is evenly distributed in

the TGA pan.

Crucible Type: An inert crucible material, such as alumina or platinum, should be used.

Q4: How can I interpret the data from a Differential Scanning Calorimetry (DSC) analysis of

strontium thiosulphate?

A4: A DSC thermogram will show endothermic and exothermic peaks corresponding to thermal

events. For strontium thiosulphate pentahydrate, you would expect to see:

An endothermic peak corresponding to the dehydration (loss of water molecules).

An endothermic or exothermic peak (depending on the atmosphere) corresponding to the

decomposition of the anhydrous salt.

In some cases, phase transitions within the material may also appear as small endothermic

or exothermic peaks.
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Due to the limited availability of specific TGA/DSC data for strontium thiosulphate
pentahydrate in the searched literature, the following table presents the key thermal events

based on available descriptions. For illustrative purposes, a typical decomposition profile for a

related compound, sodium thiosulphate pentahydrate, is often characterized by multiple

dehydration steps followed by decomposition.

Thermal Event
Temperature
(°C)

Atmosphere Products Data Source

Dehydration ~100 Air
SrS₂O₃·H₂O +

4H₂O
[1][2]

Decomposition ~225 Air SrSO₄ + S [1][2]

Decomposition Unknown Inert
SrSO₃ + SrS

(inferred)
N/A

Experimental Protocols
Thermogravimetric Analysis (TGA) of Strontium
Thiosulphate Pentahydrate
Objective: To determine the thermal stability and decomposition profile of strontium
thiosulphate pentahydrate.

Apparatus:

Thermogravimetric Analyzer (TGA)

High-purity nitrogen or air for purge gas

Alumina or platinum crucibles

Microbalance

Procedure:
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Calibrate the TGA instrument for temperature and mass according to the manufacturer's

instructions.

Accurately weigh 5-10 mg of strontium thiosulphate pentahydrate into a clean, tared TGA

crucible.

Place the crucible in the TGA furnace.

Purge the furnace with the desired gas (air or nitrogen) at a flow rate of 20-50 mL/min for at

least 30 minutes to ensure an inert or oxidative atmosphere.

Program the TGA to heat the sample from room temperature to 500°C at a heating rate of

10°C/min.

Record the mass loss as a function of temperature.

Analyze the resulting TGA curve to identify the temperatures of dehydration and

decomposition.
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Issue Possible Cause(s) Recommended Solution(s)

Irreproducible TGA results

1. Inconsistent sample size or

packing in the crucible.2.

Fluctuations in the heating

rate.3. Inconsistent purge gas

flow rate.

1. Use a consistent, small

sample mass (5-10 mg) and

ensure it forms a thin, even

layer at the bottom of the

crucible.2. Verify the

programmed heating rate and

ensure the instrument is

functioning correctly.3. Check

the gas flow controller and

ensure a stable flow rate.

Noisy TGA signal

1. Static electricity on the

sample or crucible.2.

Mechanical vibrations near the

instrument.3. Condensation of

volatile products on the

balance mechanism.

1. Use an anti-static gun to

discharge the sample and

crucible before analysis.2.

Isolate the TGA from sources

of vibration.3. Ensure an

adequate purge gas flow to

remove volatile products from

the furnace and balance area.

Overlapping decomposition

steps in the TGA curve
1. The heating rate is too high.

1. Reduce the heating rate

(e.g., to 5°C/min) to improve

the resolution of thermal

events.

Unexpected endothermic or

exothermic peaks in DSC

1. Sample impurities.2.

Reaction with the crucible

material.3. Phase transitions in

the sample.

1. Use a pure sample and

consider pre-analysis

characterization (e.g., XRD).2.

Ensure the crucible material is

inert to the sample and its

decomposition products.3.

Correlate the DSC peaks with

any mass loss events in the

TGA to distinguish between

phase transitions and

decomposition.
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Sample sputtering or creeping

out of the crucible

1. Rapid heating of a hydrated

salt can cause the water to

evolve too quickly.2. The

sample is melting and creeping

up the crucible walls.

1. Use a slower heating rate.2.

Use a crucible with a lid (with a

small pinhole to allow volatiles

to escape).

Visualizations
Caption: Workflow for TGA/DSC analysis of strontium thiosulphate.

Caption: Troubleshooting decision tree for TGA/DSC analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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